Cas no 2248379-97-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3,3-tetrafluoropropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3,3-tetrafluoropropanoate
• CAS No: 2248379-97-5
• MF: C₁₁H₅F₄NO₄
• MW: 291.1553170681
• CID: 5926537
• PubChem ID: 165727096
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3,3-tetrafluoropropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6513520
• 2248379-97-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3,3-tetrafluoropropanoate

• Inchi： 1S/C11H5F4NO4/c12-7(11(13,14)15)10(19)20-16-8(17)5-3-1-2-4-6(5)9(16)18/h1-4,7H
• InChI Key： CBLZOENSSPRXLP-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 291.01547029g/mol
• Monoisotopic Mass: 291.01547029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3,3-tetrafluoropropanoate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3,3-tetrafluoropropanoate (CAS: 2248379-97-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3,3-tetrafluoropropanoate (CAS: 2248379-97-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrafluoropropanoate moiety, has shown promising potential in various applications, including drug development and chemical synthesis. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic applications.

One of the key findings from recent research is the role of this compound as a versatile intermediate in the synthesis of biologically active molecules. Its ability to act as a reactive ester has been leveraged in the development of novel prodrugs and targeted therapies. For instance, studies have demonstrated its efficacy in facilitating the controlled release of active pharmaceutical ingredients (APIs) under specific physiological conditions, thereby enhancing drug delivery systems.

In addition to its synthetic utility, the compound has also been investigated for its potential pharmacological properties. Preliminary in vitro and in vivo studies suggest that it may exhibit anti-inflammatory and anti-cancer activities, although further research is needed to fully understand its therapeutic potential. The tetrafluoropropanoate group is believed to contribute to its bioactivity by influencing the compound's interaction with biological targets.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled more precise characterization of this compound and its derivatives. These techniques have been instrumental in identifying impurities, optimizing reaction conditions, and ensuring the reproducibility of synthetic processes. Furthermore, computational modeling studies have provided insights into the compound's molecular interactions, aiding in the design of more effective derivatives.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of this compound. Issues such as stability, solubility, and toxicity need to be addressed to fully realize its potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound's application in medicine.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3,3-tetrafluoropropanoate (CAS: 2248379-97-5) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique chemical properties and potential therapeutic applications make it a valuable candidate for further investigation. Continued research and development efforts will be crucial in unlocking its full potential and translating laboratory findings into clinical benefits.